Cas no 1404308-02-6 ((1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N)

• Product Name: (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N
• CAS No: 1404308-02-6
• MF: C₁₀H₁₈NO₃S₂
• MW: 265.378229618073
• CID: 4554265
• PubChem ID: 131667913
• Update Time: 2025-10-29

(1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N Chemical and Physical Properties

Names and Identifiers

• (1-Oxyl-2,2,5,5-tetramethyl-?3-pyrroline-3-methyl) Methanethiosulfonate-15N
• (1-Oxyl-2,2,5,5-tetramethyl-3-pyrroline-3-methyl) Methanethiosulfonate-15N
• 2,5-Dihydro-2,2,5,5-tetraMethyl-3-[[(Methylsulfonyl)thio]Methyl]-1H-pyrrol-1-yloxy-15N
• MTS-15N
• MTSL-15N
• 1-$l^{1}-oxidanyl-2,2,5,5-tetramethyl-3-(methylsulfonylsulfanylmethyl)pyrrole
• (1-Oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline-3-methyl) Methanethiosulfonate-15N
• 2,5-Dihydro-2,2,5,5-tetramethyl-3-[[(methylsulfonyl)thio]methyl]-1H-pyrrol-1-yloxy-15N; MTSL-15N; MTS-15N;
• (1-Oxyl-2,2,5,5-tetramethyl-Delta3-pyrroline-3-methyl) Methanethiosulfonate-15N
• 1404308-02-6
• (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N

• Inchi： 1S/C10H18NO3S2/c1-9(2)6-8(7-15-16(5,13)14)10(3,4)11(9)12/h6H,7H2,1-5H3/i11+1
• InChI Key： BLSCGBLQCTWVPO-KHWBWMQUSA-N
• SMILES： [O][15N]1C(C)(C)C=C(CSS(C)(=O)=O)C1(C)C |^1:0|

Computed Properties

• Exact Mass: 266.07767071g/mol
• Monoisotopic Mass: 266.07767071g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.3Ų

Additional information on (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N

Comprehensive Guide to (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N (CAS No. 1404308-02-6)

(1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N is a specialized nitroxide spin label compound widely used in advanced biophysical research and structural biology. With the CAS number 1404308-02-6, this stable isotopically labeled molecule plays a critical role in electron paramagnetic resonance (EPR) spectroscopy and protein dynamics studies. Its unique structure combines a methanethiosulfonate reactive group with a 15N-labeled nitroxide, making it invaluable for site-directed spin labeling (SDSL) applications.

The growing interest in protein-protein interactions and membrane protein studies has significantly increased demand for high-quality spin labeling reagents like this compound. Researchers particularly value its ability to provide precise distance measurements (1.5-8 nm) in EPR experiments, which are crucial for understanding macromolecular structures and conformational changes. The 15N isotope enhances spectral resolution compared to natural abundance nitroxides, enabling more detailed analysis of complex biological systems.

From a chemical perspective, this compound features a pyrroline nitroxide ring system with four methyl groups that provide exceptional stability against reduction in biological systems. The methanethiosulfonate moiety specifically reacts with cysteine residues in proteins, allowing for controlled, site-specific labeling. This specificity makes it superior to non-selective labeling approaches, particularly for studying protein folding, enzyme mechanisms, and membrane protein topology.

Recent advancements in structural biology techniques have highlighted the importance of (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N in cutting-edge research. Its applications extend to drug discovery programs where understanding target protein dynamics is essential. The compound's ability to report on local environmental changes through EPR spectral shifts provides unique insights into ligand binding events and allosteric regulation that are difficult to obtain by other methods.

The synthesis and quality control of this specialty chemical require sophisticated organic chemistry techniques and rigorous analytical verification. Manufacturers must ensure high isotopic purity (typically >98% 15N enrichment) and chemical purity (>95%) to meet research requirements. Proper storage conditions (typically -20°C under inert atmosphere) are crucial for maintaining the compound's stability and spin labeling efficiency over time.

For researchers working with membrane proteins or intrinsically disordered proteins, this spin label offers distinct advantages. Its relatively small size minimizes perturbation of native protein structures, while the methanethiosulfonate group ensures efficient labeling even in challenging environments. These characteristics make it particularly valuable for studying protein-lipid interactions and transmembrane signaling processes that are central to many disease mechanisms.

The development of pulse EPR techniques like DEER (Double Electron-Electron Resonance) has further increased the utility of (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N. These methods allow measurement of nanometer-scale distances between spin labels, providing crucial structural information that complements data from cryo-EM and X-ray crystallography. The compound's stability under various experimental conditions makes it suitable for both in vitro and in cellulo studies.

From a commercial perspective, the market for isotopically labeled research chemicals continues to expand, driven by increasing investment in structural biology and biophysical characterization technologies. The CAS 1404308-02-6 compound occupies a niche but growing segment, with demand coming from academic laboratories, pharmaceutical companies, and contract research organizations specializing in protein characterization services.

Quality considerations for this spin labeling reagent include not only chemical purity but also EPR performance characteristics such as line width and stability. Reputable suppliers provide detailed certificates of analysis and spectroscopic validation data to ensure researchers can rely on consistent performance across experiments. Proper handling procedures, including protection from light and minimizing exposure to reducing agents, are essential for maintaining optimal nitroxide radical functionality.

Future applications of (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate-15N may expand into nanotechnology and materials science fields, where its stable radical properties could be exploited for novel sensing applications. Current research directions also explore its potential in in-cell EPR studies, pushing the boundaries of what can be learned about protein behavior in native cellular environments.